Cas no 2227858-75-3 ((2S)-4-(1,3-benzothiazol-2-yl)-1,1,1-trifluorobutan-2-ol)

• Product Name: (2S)-4-(1,3-benzothiazol-2-yl)-1,1,1-trifluorobutan-2-ol
• CAS No: 2227858-75-3
• MF: C₁₁H₁₀F₃NOS
• MW: 261.263411998749
• CID: 6524513
• PubChem ID: 165633148
• Update Time: 2025-06-09

(2S)-4-(1,3-benzothiazol-2-yl)-1,1,1-trifluorobutan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(1,3-benzothiazol-2-yl)-1,1,1-trifluorobutan-2-ol
• EN300-1961569
• 2227858-75-3

• Inchi： 1S/C11H10F3NOS/c12-11(13,14)9(16)5-6-10-15-7-3-1-2-4-8(7)17-10/h1-4,9,16H,5-6H2/t9-/m0/s1
• InChI Key： BOLWKMSIBZBFBD-VIFPVBQESA-N
• SMILES： S1C2C=CC=CC=2N=C1CC[C@@H](C(F)(F)F)O

Computed Properties

• Exact Mass: 261.04351960g/mol
• Monoisotopic Mass: 261.04351960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 61.4Ų

Additional information on (2S)-4-(1,3-benzothiazol-2-yl)-1,1,1-trifluorobutan-2-ol

Introduction to (2S)-4-(1,3-benzothiazol-2-yl)-1,1,1-trifluorobutan-2-ol (CAS No. 2227858-75-3)

(2S)-4-(1,3-benzothiazol-2-yl)-1,1,1-trifluorobutan-2-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number CAS No. 2227858-75-3, belongs to a class of molecules that exhibit promising biological activities. Its unique structural features, including the presence of a trifluoromethyl group and a benzothiazole moiety, make it a valuable candidate for further investigation in medicinal chemistry.

The benzothiazole scaffold is a well-known pharmacophore that is frequently encountered in various bioactive molecules. This heterocyclic system has been extensively studied for its potential applications in the treatment of infectious diseases, inflammatory conditions, and even certain types of cancer. The incorporation of a trifluoromethyl group into the molecular structure often enhances the metabolic stability and binding affinity of a compound, making it more suitable for therapeutic use.

In recent years, there has been a surge in research focused on developing novel drugs that target specific biological pathways. The compound (2S)-4-(1,3-benzothiazol-2-yl)-1,1,1-trifluorobutan-2-ol has emerged as a promising candidate due to its unique chemical properties. The stereochemical configuration at the (2S) position contributes to its specificity and selectivity, which are critical factors in drug design.

One of the most intriguing aspects of this compound is its potential application in the development of new antibiotics. The growing threat of antibiotic-resistant bacteria has necessitated the discovery of novel antimicrobial agents. The structural features of (2S)-4-(1,3-benzothiazol-2-yl)-1,1,1-trifluorobutan-2-ol, particularly the presence of the trifluoromethyl group and the benzothiazole ring system, suggest that it may interact with bacterial targets in a unique manner.

Furthermore, the compound has shown promise in preclinical studies as a potential anti-inflammatory agent. Inflammation is a key mechanism underlying many chronic diseases, and inhibiting inflammatory pathways can lead to significant therapeutic benefits. The molecular structure of (2S)-4-(1,3-benzothiazol-2-yl)-1,1,1-trifluorobutan-2-ol suggests that it may modulate inflammatory responses by interacting with specific enzymes and receptors involved in the inflammatory cascade.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and stereochemistry. The use of advanced synthetic techniques has enabled researchers to produce high-purity samples of (2S)-4-(1,3-benzothiazol-2-yl)-1,1,1-trifluorobutan-2-ol, which is essential for conducting thorough biological evaluations. Recent advancements in synthetic methodologies have also made it possible to explore derivatives of this compound with enhanced biological activity.

In conclusion, (2S)-4-(1,3-benzothiazol-2-yl)-1,1,1-trifluorobutan-2-ol (CAS No. 2227858-75-3) represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel therapeutic agents.